Cas no 90267-18-8 (Thiophene, 2,5-bis(phenylethynyl)-)

• Product Name: Thiophene, 2,5-bis(phenylethynyl)-
• CAS No: 90267-18-8
• MF: C₂₀H₁₂S
• MW: 284.374283790588
• CID: 790505
• PubChem ID: 14454664
• Update Time: 2025-04-19

Thiophene, 2,5-bis(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2,5-bis(phenylethynyl)-
• 2,5-bis(2-phenylethynyl)thiophene
• 2,5-Bis(phenylethynyl)thiophene
• 90267-18-8
• DTXSID30560526

• Inchi： 1S/C20H12S/c1-3-7-17(8-4-1)11-13-19-15-16-20(21-19)14-12-18-9-5-2-6-10-18/h1-10,15-16H
• InChI Key： RYEUCWVLPGWHQO-UHFFFAOYSA-N
• SMILES： S1C(C#CC2C=CC=CC=2)=CC=C1C#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 284.06597156g/mol
• Monoisotopic Mass: 284.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 28.2Ų